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Introduction
Apiose is a unique branched-chain pentose, 3-C-(hydroxymethyl)-D-glycero-tetrose, found

primarily in the plant kingdom.[1] It is a crucial component of complex cell wall polysaccharides,

such as rhamnogalacturonan II (RG-II) and apiogalacturonan, playing a vital role in cell wall

structure and integrity.[1][2] Beyond its structural role, apiose is a constituent of a vast array of

secondary metabolites, with nearly 1200 apiosylated glycosides identified to date.[3] These

compounds are distributed across more than 106 families of higher plants, with a high

prevalence in the Fabaceae, Lamiaceae, and Asteraceae families.[1] Apiose-containing

secondary metabolites encompass a wide range of chemical classes, including flavonoids,

saponins, terpenes, and cardiac glycosides, and exhibit diverse and promising biological

activities. This guide provides a comprehensive technical overview of the biosynthesis,

chemical diversity, quantitative analysis, experimental protocols, and biological significance of

these fascinating natural products.
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The biosynthesis of apiose and its subsequent incorporation into secondary metabolites is a

two-step process involving the formation of an activated sugar donor, UDP-apiose, followed by

the transfer of the apiosyl moiety to an acceptor molecule by a glycosyltransferase.

UDP-Apiose Biosynthesis
The precursor for apiose biosynthesis is UDP-D-glucuronic acid, a common intermediate in

plant carbohydrate metabolism.[4] The conversion of UDP-D-glucuronic acid to UDP-D-apiose

and UDP-D-xylose is catalyzed by the bifunctional enzyme UDP-D-apiose/UDP-D-xylose

synthase (AXS).[4] This NAD+-dependent reaction involves a decarboxylation and an unusual

intramolecular rearrangement of the carbon skeleton.[4]
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Start:
Fresh Parsley Leaves

Homogenize in 80% Methanol

Filter and Collect Supernatant

Concentrate under Vacuum

Partition with n-Hexane
(to remove non-polar compounds)

Collect Aqueous Phase

Solid Phase Extraction (SPE)
(C18 cartridge)

Elute with Methanol Gradient

Preparative HPLC
(C18 column)

Collect Fractions

Analyze Fractions by LC-MS & NMR

End:
Isolated Apiosylated Flavonoids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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